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Compound of Interest

Compound Name:
1-Methylcyclohexanecarboxylic

Acid-d10

Cat. No.: B15622785

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

deuterated compounds like 1-Methylcyclohexanecarboxylic Acid-d10 is critical for

maintaining laboratory safety and ensuring environmental compliance. This guide provides a

clear, step-by-step procedure for the safe handling and disposal of this compound.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle 1-
Methylcyclohexanecarboxylic Acid-d10 with appropriate personal protective equipment

(PPE). The compound is a solid that can cause skin and serious eye irritation.[1][2] Ingestion

may be harmful.[1][2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[1][3]

Hand Protection: Use appropriate chemical-resistant gloves.
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Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[3]

Respiratory Protection: Under normal use with adequate ventilation, such as a laboratory

fume hood, respiratory protection is not typically required.[1][3] Avoid creating dust.[1]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 1-

Methylcyclohexanecarboxylic Acid, which are relevant for its safe handling and disposal.

Property Value Source

Physical State Solid, Powder [3]

Appearance White to Off-white [1][3]

Melting Point 29 - 39 °C (84 - 102.2 °F) [1][3]

Boiling Point 232 - 233 °C (450 - 451 °F) [1]

Flash Point 100 - 118 °C (212 - 244 °F) [1][3]

Solubility in Water 4.6 g/L [1]

Step-by-Step Disposal Protocol
The disposal of 1-Methylcyclohexanecarboxylic Acid-d10 must adhere to local, regional, and

national hazardous waste regulations.[3] Chemical waste generators are responsible for the

correct classification and disposal of their waste.[3]

1. Waste Collection and Containment:

Carefully sweep up the solid material, avoiding the creation of dust.[1]
Place the collected waste into a suitable, clearly labeled, and closed container for disposal.
[1][3]
Do not empty the chemical into drains.[2][3]

2. Waste Characterization and Labeling:
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The waste must be classified. While not explicitly listed as a hazardous waste in all
regulations, its irritant properties may qualify it as such.
Label the waste container clearly with the chemical name: "1-
Methylcyclohexanecarboxylic Acid-d10".

3. Storage Pending Disposal:

Store the sealed waste container in a designated, well-ventilated area, away from
incompatible materials such as oxidizing agents.[3]

4. Professional Disposal:

The final disposal of 1-Methylcyclohexanecarboxylic Acid-d10 must be conducted through
an approved and licensed waste disposal company.[2][4]
Provide the waste disposal company with the Safety Data Sheet (SDS) to ensure they have
all the necessary information for safe handling and disposal.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-
Methylcyclohexanecarboxylic Acid-d10.
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Start: Need to Dispose of
1-Methylcyclohexanecarboxylic Acid-d10

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste
(Sweep solid, avoid dust)

Step 3: Securely Contain and Label
(Closed, labeled container)

Step 4: Store in Designated Area
(Well-ventilated, away from incompatibles)

Step 5: Arrange Professional Disposal
(Contact licensed waste disposal company)

End: Waste Transferred to
Disposal Company

Click to download full resolution via product page

Caption: Disposal workflow for 1-Methylcyclohexanecarboxylic Acid-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

